Cas no 103697-96-7 (1,3-Benzenediamine,4-(1,1-dimethylethyl)-2(or 6)-methyl-)

• Product Name: 1,3-Benzenediamine,4-(1,1-dimethylethyl)-2(or 6)-methyl-
• CAS No: 103697-96-7
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 177799
• PubChem ID: 113621
• Update Time: 2025-04-19

1,3-Benzenediamine,4-(1,1-dimethylethyl)-2(or 6)-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,4-(1,1-dimethylethyl)-2(or 6)-methyl-
• 103490-03-5
• DTXSID2073019
• SCHEMBL1162790
• 4-tert-butyl-2-methylbenzene-1,3-diamine
• DVPHIKHMYFQLKF-UHFFFAOYSA-N
• 1,3-Benzenediamine, 4-(1,1-dimethylethyl)-2(or 6)-methyl-
• 3-tert-butyl-2,6-toluenediamine
• 103697-96-7
• 3-tertiary-butyl-2,6-toluenediamine

• Inchi： 1S/C11H18N2/c1-7-9(12)6-5-8(10(7)13)11(2,3)4/h5-6H,12-13H2,1-4H3
• InChI Key： DVPHIKHMYFQLKF-UHFFFAOYSA-N
• SMILES： NC1C(C)=C(C=CC=1C(C)(C)C)N

Computed Properties

• Exact Mass: 178.147
• Monoisotopic Mass: 178.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.007
• Boiling Point: 312.2°Cat760mmHg
• Flash Point: 169.1°C
• Refractive Index: 1.568